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Compound of Interest

Compound Name: Heptadecan-9-YL acrylate

Cat. No.: B15378875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative thermal analysis of poly("Heptadecan-9-yl acrylate") and

its linear analogues, poly(hexadecyl acrylate) (C16) and poly(octadecyl acrylate) (C18). The

thermal behavior of these polymers is critical for their application in drug delivery systems,

where controlled release and stability are paramount. Due to the limited availability of

experimental data for the branched poly("Heptadecan-9-yl acrylate"), this guide leverages data

from its linear counterparts to provide valuable insights into its expected thermal properties.

Comparative Thermal Properties
The following table summarizes the key thermal properties obtained from Thermogravimetric

Analysis (TGA) and Differential Scanning Calorimetry (DSC) for the selected long-chain

polyacrylates.
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Polymer
Glass
Transition
Temp. (Tg) (°C)

Melting Temp.
(Tm) (°C)

Heat of Fusion
(ΔHf) (J/g)

Decompositio
n Temp. Range
(°C)

Poly("Heptadeca

n-9-yl acrylate")
-72 (predicted)[1] No data available No data available No data available

Poly(hexadecyl

acrylate)
No data available 35 139.7[2] > 270[3]

Poly(octadecyl

acrylate) (Stearyl

Acrylate)

No data available 48.1 (onset)[4] 100.2[4] 280 - 456[4]

Note: The glass transition temperature for poly("Heptadecan-9-yl acrylate") is a predicted

value and has not been experimentally confirmed. The branched structure of this polymer may

lead to a lower glass transition temperature compared to its linear counterparts due to

increased free volume.

Experimental Protocols
The data presented in this guide are based on standard thermal analysis methodologies for

polymers. The following protocols outline the general procedures for TGA and DSC analysis of

polyacrylates.

Thermogravimetric Analysis (TGA)
TGA is employed to determine the thermal stability and decomposition profile of the polymers.

Instrumentation: A standard thermogravimetric analyzer.

Methodology:

A sample of 5-10 mg of the polymer is placed in an aluminum or platinum pan.

The sample is heated from ambient temperature (e.g., 25 °C) to a final temperature (e.g.,

600 °C) at a constant heating rate, typically 10 °C/min or 20 °C/min.
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The analysis is conducted under an inert atmosphere, such as nitrogen, with a typical flow

rate of 20-50 mL/min to prevent oxidative degradation.

The mass of the sample is continuously monitored as a function of temperature.

The decomposition temperature is determined from the resulting mass loss curve, often

reported as the onset of decomposition or the temperature of maximum rate of mass loss.

Differential Scanning Calorimetry (DSC)
DSC is utilized to measure the heat flow associated with thermal transitions in the polymer,

such as the glass transition (Tg) and melting (Tm).

Instrumentation: A differential scanning calorimeter.

Methodology:

A sample of 5-10 mg of the polymer is hermetically sealed in an aluminum pan.

An empty sealed aluminum pan is used as a reference.

The sample and reference are subjected to a controlled temperature program, which

typically includes a heating, cooling, and a second heating cycle to erase the thermal history

of the polymer. A common heating and cooling rate is 10 °C/min.

The temperature range is selected to encompass the expected thermal transitions of the

material.

The heat flow to the sample is measured relative to the reference.

The glass transition temperature (Tg) is determined as a step change in the baseline of the

heat flow curve.

The melting temperature (Tm) is identified as the peak of the endothermic melting transition,

and the heat of fusion (ΔHf) is calculated from the area under the melting peak.

Experimental Workflow
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The following diagram illustrates the typical workflow for the thermal analysis of polyacrylates

using TGA and DSC.
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Caption: Workflow for TGA and DSC analysis of polyacrylates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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